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Compound of Interest

Compound Name: Bromo-PEG6-azide

Cat. No.: B606405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Bromo-PEG6-azide, a

bifunctional linker commonly used in the synthesis of PROTACs and other bioconjugates.[1][2]

Due to the presence of an azide functional group, specific precautions are necessary to ensure

laboratory safety.

Hazard Identification and Classification
While some suppliers may classify Bromo-PEG6-azide as a non-hazardous substance, it is

crucial to handle it with care due to the potential hazards associated with the organic azide

group.[3] Organic azides, as a class of compounds, can be sensitive to heat, shock, and

friction, and may decompose explosively.[4] Furthermore, contact with acids can generate

highly toxic and explosive hydrazoic acid.[4]

A safety data sheet for a similar compound, Bromo-PEG2-C2-azide, indicates the following

hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.
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Given these potential risks, it is prudent to handle Bromo-PEG6-azide as a potentially

hazardous substance.

Physical and Chemical Properties
Property Value Source

Molecular Formula C14H28BrN3O6

Molecular Weight 414.3 g/mol

CAS Number 2062663-64-1

Purity Typically ≥95%

Appearance
Not specified (likely a solid or

oil)

Solubility
The PEG spacer increases

solubility in aqueous media.

Personal Protective Equipment (PPE)
When handling Bromo-PEG6-azide, the following personal protective equipment should be

worn:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear suitable chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing.

Respiratory Protection: If working with the compound as a powder or in a way that could

generate aerosols, use an approved mask or respirator.

Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably a chemical fume hood.
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Avoid contact with skin and eyes.

Do not breathe dust, fume, gas, mist, vapors, or spray.

Use non-metal spatulas for weighing and transferring to avoid the formation of shock-

sensitive metal azides.

Avoid using ground glass joints, which can cause explosive decomposition due to friction.

Keep away from heat, sparks, and open flames.

Prevent the formation of dust.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

The recommended long-term storage temperature is -20°C.

Store away from incompatible materials such as acids, heavy metals, and oxidizing agents.

Organic azides should be stored away from all other chemicals.

Protect from light.

Incompatibilities
Bromo-PEG6-azide is incompatible with the following:

Acids: Reacts to form highly toxic and explosive hydrazoic acid.

Heavy metals and their salts: Can form highly shock- and heat-sensitive explosive metal

azides.

Oxidizing agents: May react violently.

Halogenated solvents (e.g., dichloromethane, chloroform): Can form explosive

diazidomethane and triazidomethane.
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Carbon disulfide, bromine, dimethyl sulfate, nitric acid.

First Aid Measures
If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

Call a poison center or doctor/physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations.

Azide-containing waste should be collected in a designated container and not mixed with

other chemical waste, especially acidic waste.

Experimental Protocols
Workflow for Safe Handling of Bromo-PEG6-azide
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Caption: Workflow for the safe handling of Bromo-PEG6-azide.
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Example Protocol: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC) Reaction
This protocol is a general example and should be adapted to specific experimental conditions.

Materials:

Bromo-PEG6-azide

Alkyne-containing substrate

Copper(II) sulfate pentahydrate (CuSO4·5H2O)

Sodium ascorbate

tert-Butanol

Deionized water

Procedure:

Preparation:

In a chemical fume hood, prepare a stock solution of Bromo-PEG6-azide in an

appropriate solvent (e.g., DMSO).

Prepare a stock solution of the alkyne-containing substrate.

Prepare fresh stock solutions of copper(II) sulfate and sodium ascorbate in deionized

water.

Reaction Setup:

In a clean, dry reaction vial, add the alkyne-containing substrate.

Add the Bromo-PEG6-azide solution.

Add tert-butanol and deionized water to the reaction vial.
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With gentle stirring, add the sodium ascorbate solution, followed by the copper(II) sulfate

solution.

Reaction:

Seal the reaction vial and stir at room temperature.

Monitor the reaction progress by an appropriate analytical method (e.g., TLC, LC-MS).

Workup and Purification:

Once the reaction is complete, quench the reaction by adding a small amount of a

chelating agent (e.g., EDTA) to remove the copper catalyst.

Extract the product with a suitable organic solvent.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography.

Waste Disposal:

Dispose of all azide-containing waste, including any unreacted Bromo-PEG6-azide and

contaminated solvents, in a designated hazardous waste container labeled for azide

waste. Do not mix with acidic waste streams.

Signaling Pathway Context
Bromo-PEG6-azide is a key component in the synthesis of Proteolysis Targeting Chimeras

(PROTACs). PROTACs are heterobifunctional molecules that recruit a target protein to an E3

ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein

by the proteasome.
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Caption: PROTAC-mediated protein degradation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Bromo-PEG6-azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606405#bromo-peg6-azide-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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